Cas no 2085-90-7 (1,4-Diphenyl-1,4-butanediol)

1,4-Diphenyl-1,4-butanediol is a diol compound featuring phenyl substituents at the 1 and 4 positions of a butanediol backbone. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly for the preparation of polymers, pharmaceuticals, and specialty chemicals. Its symmetrical aromatic groups enhance thermal stability and rigidity, which can be advantageous in material science applications. The compound's hydroxyl groups allow for further functionalization, enabling its use in crosslinking reactions or as a building block for more complex molecules. Its crystalline nature and well-defined melting point facilitate purification and handling in laboratory and industrial settings.
1,4-Diphenyl-1,4-butanediol structure
1,4-Diphenyl-1,4-butanediol structure
Product Name:1,4-Diphenyl-1,4-butanediol
CAS No:2085-90-7
MF:C16H18O2
MW:242.312924861908
CID:286311
PubChem ID:290779
Update Time:2025-05-27

1,4-Diphenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol,1,4-diphenyl-
    • 1,4-diphenylbutane-1,4-diol
    • 1,4-diphenyl1,4-butanediol
    • 1,4-Diphenyl-1,4-butanediol
    • 1,4-Diphenyl-butan-1,4-diol
    • 1,4-diphenyl-butane-1,4-diol
    • AC1L6EH8
    • AC1Q771Q
    • CTK4E5325
    • meso-1,4-Diphenyl-butan-1,4-diol
    • NSC154984
    • rac.-1,4-Diphenyl-butan-1,4-diol
    • SureCN3081755
    • SCHEMBL3081755
    • NSC 154984
    • AKOS017978537
    • FPJCDQHWOJGOKB-UHFFFAOYSA-N
    • 2085-90-7
    • 1,4-Diphenyl-1,4-butanediol #
    • CHEMBL4202998
    • NSC-154984
    • DTXSID50302905
    • 1,4-Butanediol, 1,4-diphenyl-
    • Inchi： 1S/C16H18O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2
    • InChI Key： FPJCDQHWOJGOKB-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=CC=1)CCC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 242.13074
  • Monoisotopic Mass: 242.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 418.5°C at 760 mmHg
  • Flash Point: 199°C
  • Refractive Index: 1.599
  • PSA: 40.46
  • LogP: 3.23380

1,4-Diphenyl-1,4-butanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B806983-10mg
1,4-Diphenyl-1,4-butanediol
 2085-90-7
10mg
 $ 70.00 2022-06-06
TRC
B806983-50mg
1,4-Diphenyl-1,4-butanediol
 2085-90-7
50mg
 $ 173.00 2023-04-18
TRC
B806983-100mg
1,4-Diphenyl-1,4-butanediol
 2085-90-7
100mg
 $ 365.00 2022-06-06
TRC
B806983-250mg
1,4-Diphenyl-1,4-butanediol
 2085-90-7
250mg
 $ 800.00 2023-09-08
TRC
B806983-500mg
1,4-Diphenyl-1,4-butanediol
 2085-90-7
500mg
 $ 1378.00 2023-04-18

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